molecular formula C13H11NS B8297326 7-Phenyl-4,5-dihydrothieno[2,3-c]pyridine

7-Phenyl-4,5-dihydrothieno[2,3-c]pyridine

Cat. No.: B8297326
M. Wt: 213.30 g/mol
InChI Key: PLADUTJRVWLEEM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Phenyl-4,5-dihydrothieno[2,3-c]pyridine is a useful research compound. Its molecular formula is C13H11NS and its molecular weight is 213.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H11NS

Molecular Weight

213.30 g/mol

IUPAC Name

7-phenyl-4,5-dihydrothieno[2,3-c]pyridine

InChI

InChI=1S/C13H11NS/c1-2-4-10(5-3-1)12-13-11(6-8-14-12)7-9-15-13/h1-5,7,9H,6,8H2

InChI Key

PLADUTJRVWLEEM-UHFFFAOYSA-N

Canonical SMILES

C1CN=C(C2=C1C=CS2)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

N-(2-(Thiophen-3-yl)ethyl)benzamide (1.5 g, 6.48 mmol) suspended in xylenes (20 mL) was treated with phosphorous oxychloride (3.62 mL, 38 mmol) and phosphorous pentoxide (5.39 g, 19 mmol). The mixture was heated to reflux for 3 h and the volatiles were removed in vacuo. The residue was diluted with cold water and ethyl acetate. 5 N sodium hydroxide was added and the mixture and the layers were separated. The aqueous layer was extracted twice more with ethyl acetate. All the organic layers were combined and washed with aqueous solution of sodium bicarbonate, water, then brine. The organic layer was dried with sodium sulfate and purified by flash chromatography using a gradient of 20 to 60% of ethyl acetate in hexanes to afford a light yellow clear oil (1.28 g). MS (M+H)+ 214.
Quantity
1.5 g
Type
reactant
Reaction Step One
Quantity
3.62 mL
Type
reactant
Reaction Step Two
Quantity
5.39 g
Type
reactant
Reaction Step Two
[Compound]
Name
xylenes
Quantity
20 mL
Type
solvent
Reaction Step Three
Name

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